Propiverine-N-oxide, Hydrochloride (cis,trans mixture)
Overview
Description
Propiverine N-oxide (hydrochloride) is a metabolite of propiverine, an antimuscarinic agent used primarily for the treatment of overactive bladder syndrome. This compound exhibits both antimuscarinic and calcium-modulating properties, making it effective in reducing bladder muscle spasms and urinary urgency .
Scientific Research Applications
Propiverine N-oxide (hydrochloride) has several applications in scientific research:
Chemistry: Used as a reference compound in the study of N-oxide chemistry and its reactivity.
Biology: Investigated for its effects on cellular calcium influx and muscle spasm modulation.
Medicine: Explored for its potential therapeutic effects in treating overactive bladder syndrome and other urinary disorders.
Industry: Utilized in the development of new antimuscarinic agents and bladder relaxants
Mechanism of Action
Propiverine N-oxide (hydrochloride) exerts its effects through a dual mechanism:
Antimuscarinic Activity: It blocks muscarinic receptors in the bladder detrusor muscle, reducing muscle contractions.
Calcium-Modulating Activity: It inhibits calcium influx into bladder smooth muscle cells, further diminishing muscle spasms. .
Similar Compounds:
Solifenacin: Another antimuscarinic agent used for overactive bladder.
Tolterodine: Similar in function but with different pharmacokinetic properties.
Oxybutynin: Known for its antimuscarinic activity but with a higher incidence of dry mouth as a side effect.
Uniqueness: Propiverine N-oxide (hydrochloride) is unique due to its dual mechanism of action, combining antimuscarinic and calcium-modulating properties. This makes it particularly effective in reducing bladder muscle spasms with potentially fewer side effects compared to other antimuscarinic agents .
Biochemical Analysis
Biochemical Properties
Propiverine-N-oxide, Hydrochloride (cis,trans mixture) exhibits dual antimuscarinic and calcium-modulating properties . It blocks muscarinic receptors in the detrusor muscle and inhibits cellular calcium influx, thereby diminishing muscle spasm .
Cellular Effects
The effects of Propiverine-N-oxide, Hydrochloride (cis,trans mixture) on cells are primarily related to its ability to inhibit abnormal contractions of bladder smooth muscle . This results in a reduction of urinary urgency, increased frequency of urination, and nocturia .
Molecular Mechanism
The molecular mechanism of action of Propiverine-N-oxide, Hydrochloride (cis,trans mixture) involves the inhibition of muscarinic acetylcholine receptors and cellular calcium influx . This dual action helps to relax the detrusor muscle, reducing muscle spasms and alleviating symptoms of OAB .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Propiverine N-oxide (hydrochloride) involves the oxidation of propiverine. The reaction typically employs oxidizing agents such as hydrogen peroxide or peracids under controlled conditions to introduce the N-oxide functional group. The reaction is carried out in an appropriate solvent, often under mild heating to ensure complete conversion.
Industrial Production Methods: In an industrial setting, the production of Propiverine N-oxide (hydrochloride) follows a similar synthetic route but on a larger scale. The process involves the use of continuous flow reactors to maintain consistent reaction conditions and ensure high yield and purity. The final product is then purified through crystallization or chromatography techniques .
Chemical Reactions Analysis
Types of Reactions: Propiverine N-oxide (hydrochloride) undergoes various chemical reactions, including:
Oxidation: Further oxidation can lead to the formation of more oxidized derivatives.
Reduction: Reduction reactions can revert the N-oxide group back to the parent amine.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the N-oxide group.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, peracids.
Reduction: Reducing agents like sodium borohydride or catalytic hydrogenation.
Substitution: Nucleophiles such as halides or alkoxides under basic conditions.
Major Products: The major products formed from these reactions include various oxidized or reduced derivatives of Propiverine N-oxide (hydrochloride), depending on the specific reaction conditions .
Properties
IUPAC Name |
(1-methyl-1-oxidopiperidin-1-ium-4-yl) 2,2-diphenyl-2-propoxyacetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO4.ClH/c1-3-18-27-23(19-10-6-4-7-11-19,20-12-8-5-9-13-20)22(25)28-21-14-16-24(2,26)17-15-21;/h4-13,21H,3,14-18H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQIMDNRULRIUOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC[N+](CC3)(C)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60858342 |
Source
|
| Record name | 1-Methyl-1-oxo-1lambda~5~-piperidin-4-yl diphenyl(propoxy)acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60858342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1329509-71-8 |
Source
|
| Record name | 1-Methyl-1-oxo-1lambda~5~-piperidin-4-yl diphenyl(propoxy)acetate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60858342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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